Methyl 5-((3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate

• IUPAC Name: methyl 5-[[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methyl]furan-2-carboxylate;oxalic acid
• InChI: InChI=1S/C17H16N4O4.C2H2O4/c1-23-17(22)14-5-4-13(24-14)10-21-8-12(9-21)16-19-15(20-25-16)11-3-2-6-18-7-11;3-1(4)2(5)6/h2-7,12H,8-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key: ROHCEPLTLYGVOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2CC(C2)C3=NC(=NO3)C4=CN=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C19H18N4O8
• Molecular Weight: 430.4 g/mol
• CAS No.: 1351632-02-4

Description

Methyl 5-((3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate is a useful research compound. Its molecular formula is C19H18N4O8 and its molecular weight is 430.373. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Development

Heterocyclic compounds like oxadiazoles and furans are pivotal in drug discovery and development, owing to their diverse pharmacological properties. For instance, derivatives of oxadiazoles and furans have been explored for their therapeutic potential, including antibacterial, antifungal, and anticancer activities. The incorporation of oxadiazole rings, in particular, has been associated with notable biological activity, suggesting that compounds containing such motifs could serve as leads in the design of new therapeutic agents (Shukla & Srivastav, 2015); (Siwach & Verma, 2020).

Furan Derivatives in Medicinal Chemistry

Furan derivatives are known for their broad spectrum of chemical and biological activities. Research has demonstrated that such compounds play a significant role in medicinal chemistry, with applications ranging from antimicrobial agents to the development of cancer therapeutics. The structural diversity of furan-containing compounds allows for their application in various therapeutic areas, underscoring the significance of investigating these molecules further (Patel, 2020).

Azetidine Derivatives in Chemical Synthesis

Azetidine derivatives have garnered attention for their utility in chemical synthesis, serving as intermediates in the creation of complex molecules. Their unique structural features make them suitable for a range of reactions, potentially leading to the development of novel compounds with significant biological activity. This highlights the importance of exploring azetidine-containing compounds for their potential applications in drug development and beyond (Habernickel, 2001).